Cas no 101077-26-3 (1H,5H-Benzo[ij]quinolizine,2,3,6,7-tetrahydro-9-(2-nitroethenyl)-, (E)- (9CI))

• Product Name: 1H,5H-Benzo[ij]quinolizine,2,3,6,7-tetrahydro-9-(2-nitroethenyl)-, (E)- (9CI)
• CAS No: 101077-26-3
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 153066
• PubChem ID: 6273162
• Update Time: 2025-04-19

1H,5H-Benzo[ij]quinolizine,2,3,6,7-tetrahydro-9-(2-nitroethenyl)-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H,5H-Benzo[ij]quinolizine,2,3,6,7-tetrahydro-9-(2-nitroethenyl)-, (E)- (9CI)
• 2,3,6,7-Tetrahydro-9-[(E)-2-nitrovinyl]-1H,5H-benzo[ij]quinolizine
• trans-9-(β-Nitrovinyl)julolidine
• 1H,5H-Benzo(ij)quinolizine, 2,3,6,7-tetrahydro-9-(2-nitrovinyl)-,(E)-
• 9-(2-Nitro-vinyl)-2,3,6,7-tetrahydro-1H,5H-pyrido[3,2,1-ij]chinolin
• 9-(2-nitro-vinyl)-2,3,6,7-tetrahydro-1H,5H-pyrido[3,2,1-ij]quinoline
• BRN 0251783
• LS-40264
• trans-2,3,6,7-Tetrahydro-9-(2-nitrovinyl)-1H,5H-benzo(ij)quinolizine
• 4-20-00-03608 (Beilstein Handbook Reference)
• trans-9-(beta-Nitrovinyl)julolidine
• 101077-26-3
• 7-[(E)-2-nitroethenyl]-1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-triene

• Inchi： 1S/C14H16N2O2/c17-16(18)8-5-11-9-12-3-1-6-15-7-2-4-13(10-11)14(12)15/h5,8-10H,1-4,6-7H2/b8-5+
• InChI Key： FPOXYWGMGFOREI-VMPITWQZSA-N
• SMILES： [O-][N+](/C=C/C1C=C2CCCN3CCCC(C=1)=C32)=O

Computed Properties

• Exact Mass: 244.121178
• Monoisotopic Mass: 244.121178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.1
• XLogP3: 3.1

Experimental Properties

• Density: 1.25
• Boiling Point: 475.4°Cat760mmHg
• Flash Point: 241.3°C
• Refractive Index: 1.633
• PSA: 49.06000
• LogP: 3.22100